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Compound of Interest

Compound Name:
4-Acetamido-3-

ethoxynitrobenzene

Cat. No.: B055610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidelines for the safe handling, storage, and

use of 4-Acetamido-3-ethoxynitrobenzene (also known as N-(4-ethoxy-3-

nitrophenyl)acetamide; CAS No. 1777-84-0). The information is intended to ensure the safety

of laboratory personnel and the integrity of experimental results.

Chemical and Physical Properties
4-Acetamido-3-ethoxynitrobenzene is a beige, powdered solid.[1][2][3] It is crucial to be

aware of its physical and chemical properties to handle it safely and effectively in a research

environment.

Table 1: Physical and Chemical Data of 4-Acetamido-3-ethoxynitrobenzene
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Property Value Source

Molecular Formula C₁₀H₁₂N₂O₄ [2][3][4]

Molecular Weight 224.21 g/mol [2][4]

Appearance Beige powder [1][2][3]

Melting Point 103.5 °C [2][5]

Boiling Point 365.61 °C (rough estimate) [2][5]

Density 1.2995 g/cm³ (rough estimate) [2][5]

Water Solubility Insoluble [1][2][4]

Solubility in Organic Solvents
Soluble in ethanol, methanol,

and dichloromethane.
[6]

Aqueous Solubility (pH 7.4) >33.6 µg/mL [1]

Aqueous Solubility (70 °F) < 0.1 mg/mL [1]

Safety and Handling Precautions
As a nitrated acetamide, 4-Acetamido-3-ethoxynitrobenzene should be handled with care.

When heated to decomposition, it may emit toxic fumes of nitrogen oxides.[1][2][4] It is also

reported to be an eye irritant.[1][4]

2.1. Personal Protective Equipment (PPE)

Eye Protection: Wear tightly fitting safety goggles with side-shields.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves before

use.

Body Protection: Wear a lab coat, and in cases of potential significant exposure, wear

fire/flame-resistant and impervious clothing.

2.2. Engineering Controls
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Work in a well-ventilated area, preferably within a chemical fume hood, to avoid the

formation and inhalation of dust and aerosols.

2.3. General Hygiene Practices

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage Guidelines
Proper storage is essential to maintain the stability and integrity of 4-Acetamido-3-
ethoxynitrobenzene.

Container: Keep the container tightly closed.

Environment: Store in a dry, cool, and well-ventilated place.

Incompatibilities: Store away from strong oxidizing agents.

Temperature: Store at ambient temperatures.[6]

Experimental Protocols
4.1. Protocol for Preparation of a Stock Solution

This protocol outlines the steps for preparing a stock solution of 4-Acetamido-3-
ethoxynitrobenzene for in vitro or other experimental assays.

Pre-weighing Preparation: In a chemical fume hood, place a clean, dry, and appropriately

sized weighing boat on a calibrated analytical balance.

Weighing the Compound: Carefully weigh the desired amount of 4-Acetamido-3-
ethoxynitrobenzene powder onto the weighing boat.
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Transfer: Transfer the weighed powder into a suitable volumetric flask.

Dissolution: Add a small amount of an appropriate organic solvent (e.g., ethanol, DMSO) to

the flask to dissolve the powder. Gently swirl the flask to aid dissolution.

Final Volume Adjustment: Once the solid is completely dissolved, add the solvent to the flask

up to the calibration mark.

Mixing: Cap the flask and invert it several times to ensure a homogeneous solution.

Storage: Store the stock solution in a tightly sealed container, properly labeled with the

compound name, concentration, solvent, and date of preparation. Store in a cool, dark place.

4.2. Spill Response Protocol

In the event of a spill, follow these procedures to minimize exposure and contamination.

Evacuation: Evacuate non-essential personnel from the immediate spill area.

Ventilation: Ensure the area is well-ventilated.

Personal Protective Equipment: Wear appropriate PPE, including respiratory protection if

necessary.

Containment: For a solid spill, gently cover the spill with an absorbent material to prevent

dust from becoming airborne.

Clean-up:

For small spills, dampen the solid spill material with 60-70% ethanol and transfer the

dampened material to a suitable container for disposal.[7]

Use absorbent paper dampened with 60-70% ethanol to wipe the spill area.[7]

Place all contaminated materials into a sealed, labeled waste container.

Decontamination: Wash the spill area with a soap and water solution.
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Waste Disposal: Dispose of the chemical waste according to institutional and local

regulations.

First Aid Measures
In case of exposure, follow these first aid guidelines and seek medical attention.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Get medical attention.

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation develops.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Get medical attention.

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water. Get

medical attention immediately.

Diagrams
Diagram 1: Safe Handling and Storage Workflow
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Caption: Workflow for the safe handling and storage of 4-Acetamido-3-ethoxynitrobenzene.

Diagram 2: Spill Response Logical Flow
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Caption: Logical flow for responding to a spill of 4-Acetamido-3-ethoxynitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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